Cas no 1860028-22-3 (1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine;hydrochloride)

• Product Name: 1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine;hydrochloride
• CAS No: 1860028-22-3
• MF: C₁₀H₁₃ClFNO
• MW: 217.667725324631
• MDL: MFCD22631474
• CID: 4624582
• PubChem ID: 71744316
• Update Time: 2025-10-13

1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-methoxyphenyl)cyclopropanamine hydrochloride
• 1-(3-FLUORO-4-METHOXYPHENYL)CYCLOPROPANAMINE HCL
• 1-(3-fluoro-4-methoxyphenyl)cyclopropan-1-amine hydrochloride
• SC4268
• 1-(3-Fluoro-4-methoxyphenyl)cyclopropan-1-amine HCl
• 1(3fluoro4methoxyphenyl)cyclopropan1amine hydrochloride
• 1-(3-fluoro-4-methoxyphenyl)cyclopropan-1-amine;hydrochloride
• 1-(3-Fluoro-4-methoxyphenyl)cyclopropan-1-amine--hydrogen chloride (1/1)
• 1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine;hydrochloride
• 1860028-22-3
• MFCD22631474
• AS-54661
• 1-(3-fluoro-4-methoxyphenyl)cyclopropanamine
• SB78729
• AKOS027338445
• 1-(3-fluoro-4-methoxyphenyl)cyclopropanaminehydrochloride
• AC3515
• CS-0052887
• DTXSID60857456
• SY099284

• MDL： MFCD22631474
• Inchi： 1S/C10H12FNO.ClH/c1-13-9-3-2-7(6-8(9)11)10(12)4-5-10;/h2-3,6H,4-5,12H2,1H3;1H
• InChI Key： LVWJHCRKPFDRBB-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CC(=C1)C1(CC1)N)OC

Computed Properties

• Exact Mass: 217.0669699 g/mol
• Monoisotopic Mass: 217.0669699 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 217.67
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine;hydrochloride

Professional Introduction to Compound with CAS No. 1860028-22-3 and Product Name: 1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine;hydrochloride

The compound with the CAS number 1860028-22-3 and the product name 1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and pharmacological properties. The presence of both a fluoro substituent and a methoxy group in the aromatic ring, combined with a cyclopropane moiety, contributes to its distinct chemical profile and potential biological activity.

Recent research in medicinal chemistry has highlighted the importance of structural features such as the cyclopropane ring in enhancing binding affinity and selectivity. The cyclopropane group is known to introduce conformational rigidity, which can improve interactions with biological targets. In the case of 1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine hydrochloride, this structural motif is coupled with an aromatic ring that contains both fluoro and methoxy substituents. These functional groups are well-documented for their ability to modulate pharmacokinetic and pharmacodynamic properties, making this compound a promising candidate for further investigation.

The fluoro substituent, in particular, has been extensively studied for its ability to enhance metabolic stability, improve binding affinity, and alter pharmacological activity. Its electron-withdrawing nature can also influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. The methoxy group, on the other hand, is known for its ability to increase lipophilicity and solubility, which can be crucial for drug absorption and distribution. The combination of these two groups in the aromatic ring of 1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine hydrochloride suggests a balanced pharmacological profile that could be advantageous for therapeutic applications.

Moreover, the hydrochloride salt form of this compound indicates that it has been optimized for better solubility and stability. Salts are often used in pharmaceutical formulations to enhance these properties, which can improve drug delivery and bioavailability. The hydrochloride form of 1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine is likely to exhibit improved solubility in water-based solutions, making it more suitable for various formulation strategies.

Current research in the field of drug discovery has shown a growing interest in molecules that exhibit multitarget engagement capabilities. The structural features of 1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine hydrochloride make it a potential candidate for such applications. For instance, the cyclopropane ring can interact with specific binding pockets on enzymes or receptors, while the aromatic ring with fluorine and methoxy substituents can engage additional sites. This multitarget approach has been demonstrated to improve therapeutic efficacy and reduce side effects by simultaneously modulating multiple biological pathways.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that molecules containing cyclopropane rings can interact with neurotransmitter receptors, potentially leading to novel treatments for conditions such as depression, anxiety, and neurodegenerative diseases. The presence of fluorine and methoxy groups further enhances its potential by improving binding affinity and selectivity towards these targets. Recent preclinical studies have begun to explore the pharmacological effects of similar compounds, suggesting that 1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine hydrochloride could be a valuable addition to this growing area of research.

In addition to its potential in neurological applications, this compound may also have utility in other therapeutic areas. For example, its structural features could make it effective against infectious diseases by targeting bacterial enzymes or viral proteases. The fluorine substituent, in particular, has been shown to enhance antiviral activity by interfering with viral replication mechanisms. Further research is needed to fully elucidate its spectrum of activity, but initial findings are promising.

The synthesis of 1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine hydrochloride involves several key steps that highlight the ingenuity of modern synthetic chemistry. The introduction of the cyclopropane ring requires careful control over reaction conditions to ensure high yield and purity. Additionally, the fluorination and methylation steps must be performed with precision to achieve the desired substitution pattern on the aromatic ring. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before, opening up new possibilities for drug discovery.

As our understanding of biological systems continues to grow, so does our ability to design molecules that interact selectively with specific targets. The compound 1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine hydrochloride exemplifies this trend by combining multiple structural features known to enhance pharmacological activity. Its potential applications in treating neurological disorders and other diseases make it a compelling subject for further investigation.

In conclusion,1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising preclinical results position it as a valuable candidate for further development. As research continues to uncover new therapeutic applications for this class of compounds, 1860028-22-3 will undoubtedly play an important role in shaping the future of drug discovery.